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molecular formula C12H13NO4 B8781773 2-Pyrrolidinone, 1-(3-hydroxy-4-methoxybenzoyl)- CAS No. 78282-45-8

2-Pyrrolidinone, 1-(3-hydroxy-4-methoxybenzoyl)-

Cat. No. B8781773
CAS RN: 78282-45-8
M. Wt: 235.24 g/mol
InChI Key: XPLNSJFVMBLFNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04461906

Procedure details

2.0 g of 1-(3-benzyloxy-4-methoxybenzoyl)-2-pyrrolidinone are hydrogenated in 60 ml of absolute methanol with 0.5 g of 5% palladium/carbon under atmospheric pressure and at room temperature. The catalyst is filtered off and the filtrate is concentrated and stirred with diethyl ether. After filtration, there is obtained 1-(3-hydroxy-4-methoxybenzoyl)-2-pyrrolidinone of melting point 123°-125° C.
Name
1-(3-benzyloxy-4-methoxybenzoyl)-2-pyrrolidinone
Quantity
2 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
60 mL
Type
solvent
Reaction Step Two
Name
palladium/carbon
Quantity
0.5 g
Type
catalyst
Reaction Step Two
Name
1-(3-hydroxy-4-methoxybenzoyl)-2-pyrrolidinone

Identifiers

REACTION_CXSMILES
C([O:8][C:9]1[CH:10]=[C:11]([CH:20]=[CH:21][C:22]=1[O:23][CH3:24])[C:12]([N:14]1[CH2:18][CH2:17][CH2:16][C:15]1=[O:19])=[O:13])C1C=CC=CC=1>CO.[Pd]>[OH:8][C:9]1[CH:10]=[C:11]([CH:20]=[CH:21][C:22]=1[O:23][CH3:24])[C:12]([N:14]1[CH2:18][CH2:17][CH2:16][C:15]1=[O:19])=[O:13]

Inputs

Step One
Name
1-(3-benzyloxy-4-methoxybenzoyl)-2-pyrrolidinone
Quantity
2 g
Type
reactant
Smiles
C(C1=CC=CC=C1)OC=1C=C(C(=O)N2C(CCC2)=O)C=CC1OC
Step Two
Name
methanol
Quantity
60 mL
Type
solvent
Smiles
CO
Name
palladium/carbon
Quantity
0.5 g
Type
catalyst
Smiles
[Pd]

Conditions

Stirring
Type
CUSTOM
Details
stirred with diethyl ether
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The catalyst is filtered off
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate is concentrated
FILTRATION
Type
FILTRATION
Details
After filtration

Outcomes

Product
Name
1-(3-hydroxy-4-methoxybenzoyl)-2-pyrrolidinone
Type
product
Smiles
OC=1C=C(C(=O)N2C(CCC2)=O)C=CC1OC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.